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Compound of Interest

Compound Name: Asulam-sodium

CAS No.: 2302-17-2

Cat. No.: B1252203

Get Quote

Technical Application Note: Asulam-Sodium for Pteridium aquilinum Control

Executive Regulatory & Safety Preface
CRITICAL OPERATIONAL WARNING: Asulam-sodium (marketed historically as Asulox)

operates under a complex regulatory framework.

United Kingdom/EU: As of 2024, emergency authorizations for Asulam have largely ceased

in Scotland and are restricted in England. UPL (manufacturer) has withdrawn support for

permanent registration. This guide serves researchers and regions where use remains

permitted (e.g., New Zealand, specific US forestry exemptions).

Safety: Asulam is a carbamate.[1][2][3] While mammalian toxicity is lower than

organophosphates, strict PPE (Nitrile gloves, coveralls) is mandatory to prevent dermal

absorption.

Mechanistic Foundation: The Folate Blockade
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To optimize application, one must understand that Asulam is not a "contact scorcher" but a

systemic rhizome sterilizer.

Mechanism of Action (MoA): Asulam targets the 7,8-dihydropteroate synthase (DHPS) enzyme.

Unlike glyphosate (which targets EPSPS), Asulam interrupts the folate biosynthesis pathway.

Uptake: Absorbed through the frond cuticle.

Target: Competes with para-aminobenzoic acid (PABA) for the active site of DHPS.

Result: Depletion of folate leads to a cessation of nucleotide synthesis (purines/pyrimidines).

[4]

Lethality: The mature frond remains green for months (the "zombie leaf" effect), but the

rhizome buds—which require high folate levels for cell division—die.
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Figure 1: Asulam competitively inhibits DHPS, halting folate production essential for rhizome

bud division.

Pre-Application Phenotyping: The "Source-to-Sink"
Window
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Efficacy is strictly correlated with phloem mobility. You are relying on the plant's own

carbohydrate transport system to deliver the toxin to the underground rhizome network.

Stage I (Spring): Fronds unfurling.[5] Net flow is Rhizome

Frond. Do not spray. (Herbicide will stay in the leaf).

Stage II (Early Summer): Frond fully expanded. Net flow is neutral.

Stage III (Late Summer/Early Autumn): Frond fully lignified. Net flow is Frond

Rhizome (Storage).[6] OPTIMAL WINDOW.

Stage IV (Senescence): Fronds yellowing. Phloem transport shuts down. Too late.

Protocol Check: Before mixing, randomly sample 10 fronds. If the tips are soft/unfurling, wait. If

the pinnae are leathery and dark green, proceed.

Formulation & Adjuvant Chemistry
The waxy cuticle of Pteridium is a significant barrier. Asulam-sodium is highly water-soluble (

g/L), which makes it prone to washing off before penetration unless adjuvants are used.

Standard Formulation (Reference: Asulox 400g/L):

Component Concentration Role

Asulam-Sodium 400 g/L (approx 36% w/w)
Active Ingredient (DHPS

Inhibitor)

Carrier Water Solvent

Adjuvant
Organosilicone (e.g., Silwet,

Pulse)

Critical. Reduces surface

tension to

dynes/cm, allowing stomatal

flooding.
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Adjuvant Note: In forestry release (spraying over trees), use non-ionic surfactants to avoid

damaging tree needles. For open moorland/pasture, organosilicones provide superior

rainfastness and uptake.

Application Protocols
Protocol A: Aerial Application (Helicopter)
Best for: Large, inaccessible hill terrain.

Dosage: 11 L/ha of product (4.4 kg a.i./ha).

Water Volume: 100–150 L/ha. Note: Lower volumes increase concentration gradient but risk

drift.

Nozzle Selection: Low Drift (LD) or Air Induction (AI) nozzles. Target VMD (Volume Median

Diameter) of 300–400 microns.

Why? Fine droplets (<200 microns) evaporate or drift in upland winds. Coarse droplets

penetrate the canopy to hit understory fronds.

Flight Path: Overlap swaths by 10% to prevent "striping" (surviving rhizome lines).

Protocol B: Ground-Based Boom Sprayer
Best for: Accessible pasture/flatland.

Dosage: 11 L/ha.

Water Volume: 300–500 L/ha.

Scientific Rationale: Higher water volume ensures complete wetting of the complex, multi-

layered frond architecture.

Pressure: 2–3 bar. High pressure creates mist; low pressure creates run-off.

Protocol C: Spot Treatment (Knapsack)
Best for: Cleanup/isolated patches.
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Dilution: 1 part Asulox to 100 parts water (1% solution).

Technique: Spray to "wetness," not "run-off."

Coverage: Ensure the underside of fronds is targeted if possible, as stomatal density is

higher abaxially.

Post-Application Validation Workflow
Visual confirmation of success takes 10–12 months. The fronds sprayed in Year 0 will look

normal until winter frost kills them. The efficacy is seen in Year 1 (Spring).

Validation Logic:

Application (Year 0, Aug/Sept)

Winter Dormancy
(Rhizome absorbs toxin)

Spring Emergence (Year 1)

Visual Assessment
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 >90% Control

Stunted/ deformed Fronds

 <70% Control
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Figure 2: The lag-phase in Asulam efficacy requires assessment in the subsequent growing

season.

Quantitative Assessment Table:

Observation (Year 1) Interpretation Corrective Action

No Fronds Complete rhizome bud death.
Monitor for dormant bud

awakening in Year 2.

"Copper" Fronds
Stunted, reddish, deformed

fronds.

Sub-lethal dose received.

Spot-treat immediately.

Normal Fronds Missed application or wash-off. Re-apply full protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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